Cas no 106897-39-6 (2-methoxy-9-(methylsulfanyl)acridine)

2-methoxy-9-(methylsulfanyl)acridine structure
106897-39-6 structure
Product Name:2-methoxy-9-(methylsulfanyl)acridine
CAS No:106897-39-6
MF:C15H13NOS
MW:255.334822416306
CID:1185200
PubChem ID:71334533
Update Time:2025-04-20

2-methoxy-9-(methylsulfanyl)acridine Chemical and Physical Properties

Names and Identifiers

    • 2-methoxy-9-(methylsulfanyl)acridine
    • acridine, 2-methoxy-9-(methylthio)-
    • LogP
    • 2-methoxy-9-methylsulfanylacridine
    • 106897-39-6
    • 2-Methoxy-9-(methylthio)acridine
    • DTXSID80762639
    • Inchi: 1S/C15H13NOS/c1-17-10-7-8-14-12(9-10)15(18-2)11-5-3-4-6-13(11)16-14/h3-9H,1-2H3
    • InChI Key: BFTQCFXYPAPNFA-UHFFFAOYSA-N
    • SMILES: S(C)C1C2C=CC=CC=2N=C2C=CC(=CC=12)OC

Computed Properties

  • Exact Mass: 255.07189
  • Monoisotopic Mass: 255.07178521g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 286
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 47.4Ų

Experimental Properties

  • Density: 1.25
  • Boiling Point: 448.9°C at 760 mmHg
  • Flash Point: 225.3°C
  • Refractive Index: 1.7
  • PSA: 22.12
  • LogP: 4.11850

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